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Compound of Interest

Compound Name: 3-Bromo-5-iodobenzaldehyde

Cat. No.: B070385

For Immediate Release

A comprehensive technical guide detailing the commercial availability, purity, and analytical
methodologies for the key chemical intermediate, 3-Bromo-5-iodobenzaldehyde (CAS No.
188813-09-4), has been compiled for researchers, scientists, and professionals in the field of
drug development and chemical synthesis. This document provides a critical resource for
sourcing and quality control of this important building block.

3-Bromo-5-iodobenzaldehyde is a valuable reagent in organic synthesis, particularly in the
construction of complex molecular architectures due to the differential reactivity of its two
halogen substituents. Its precise use in the development of novel therapeutics and functional
materials necessitates a thorough understanding of its commercial landscape and purity profile.

Commercial Availability and Purity

A survey of prominent chemical suppliers reveals that 3-Bromo-5-iodobenzaldehyde is readily
available in research and bulk quantities. Purity levels typically range from 95% to over 98%,
with variations depending on the supplier and grade. The following table summarizes the
offerings from several key vendors.
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) . Available
Supplier Catalog Number Stated Purity .
Quantities
Sigma-Aldrich AMBH303C4D1C 95% 100mg-25g
ChemScene CS-0186787 >98% 100mg-25g
BLD Pharm BD108674 >97% 1g-500g¢g
Apollo Scientific AS447585 97.3% (Typical) Inquire
Hangzhou Tianye Gram to Kilogram
. 98%

Chemicals scale
Ningbo Inno )

297% Inquire
Pharmchem

Note: Availability and purity may vary. It is recommended to request lot-specific Certificates of
Analysis for precise data.

Synthesis and Potential Impurities

While a definitive, publicly available synthesis protocol for 3-Bromo-5-iodobenzaldehyde is
not widespread, its structure suggests a multi-step synthesis likely starting from a simpler
benzaldehyde or toluene derivative. A plausible synthetic route involves the regioselective
bromination and iodination of a suitable precursor. For instance, a related compound, 2-amino-
3-bromo-5-iodobenzaldehyde, has been reported as an intermediate in the synthesis of
bioactive quinazolines, indicating that functional group manipulation on a pre-halogenated ring
is a viable strategy.[1][2][3]

Potential impurities in commercially available 3-Bromo-5-iodobenzaldehyde could arise from
several sources including:

o Starting materials: Unreacted precursors or regioisomers from the initial halogenation steps.
e By-products: Compounds formed from over-halogenation or incomplete reactions.

» Reagents and solvents: Residual solvents or reagents used in the synthesis and purification
process.
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Common purification techniques for such compounds include recrystallization and column
chromatography.

Experimental Protocols
Proposed Synthesis of 3-Bromo-5-iodobenzaldehyde

The following is a generalized, plausible protocol based on standard organic synthesis
methodologies for halogenated aromatic compounds.

Reaction: Electrophilic halogenation of a substituted benzaldehyde.
Materials:

o 3-Bromobenzaldehyde

e N-lodosuccinimide (NIS)

o Trifluoromethanesulfonic acid (TfOH)

¢ Dichloromethane (DCM)

e Saturated aqueous sodium bicarbonate solution

o Saturated aqueous sodium thiosulfate solution

e Brine

e Anhydrous magnesium sulfate

e Hexanes

o Ethyl acetate

Procedure:

e To a solution of 3-bromobenzaldehyde in dichloromethane, add N-iodosuccinimide.

o Cool the mixture in an ice bath and slowly add trifluoromethanesulfonic acid.
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 Allow the reaction to warm to room temperature and stir until completion (monitored by TLC
or GC-MS).

e Quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution.

» Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution,
water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield 3-Bromo-5-iodobenzaldehyde.

Purity Assessment: Analytical Methods

A combination of chromatographic and spectroscopic techniques is recommended for the
comprehensive purity assessment of 3-Bromo-5-iodobenzaldehyde.

1. High-Performance Liquid Chromatography (HPLC)

e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).

o Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
e Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm.

o Expected Outcome: A major peak corresponding to 3-Bromo-5-iodobenzaldehyde, with
any impurities appearing as separate, smaller peaks.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

e Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm,
0.25 pum film thickness).

e Carrier Gas: Helium.
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« Injection: Splitless mode.

o Temperature Program: A suitable gradient to separate the analyte from potential volatile
impurities.

o Detector: Mass spectrometer in electron ionization (EI) mode.

o Expected Outcome: A peak corresponding to 3-Bromo-5-iodobenzaldehyde with a
characteristic mass spectrum. Analysis of the mass spectrum can help identify impurities.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The spectrum is expected to show three aromatic protons, each as a distinct
multiplet, and one aldehyde proton as a singlet.

e 13C NMR: The spectrum will show the characteristic chemical shifts for the aromatic carbons
and the aldehyde carbonyl carbon.

e Solvent: CDCIz or DMSO-ds.

 Significance: NMR provides detailed structural information and can be used to identify and
quantify impurities with different chemical structures.

Procurement and Quality Control Workflow

The following diagram illustrates a logical workflow for the acquisition and quality assessment
of 3-Bromo-5-iodobenzaldehyde for research and development purposes.
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Click to download full resolution via product page

Caption: Workflow for procurement and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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